2-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid

• Molecular Formula: C12H15FO2
• Molecular Weight: 210.24 g/mol
• IUPAC Name: 2-(4-fluoro-3-methylphenyl)-3-methylbutanoic acid
• InChI: InChI=1S/C12H15FO2/c1-7(2)11(12(14)15)9-4-5-10(13)8(3)6-9/h4-7,11H,1-3H3,(H,14,15)
• InChI Key: KHYILDHCVAOQNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(C(C)C)C(=O)O)F

Description

2-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid is a branched-chain carboxylic acid featuring a fluorinated and methyl-substituted aromatic ring. Its structure comprises a phenyl group substituted with fluorine at the para-position and a methyl group at the meta-position, attached to the second carbon of a 3-methylbutanoic acid backbone. Fluorine substitution enhances lipophilicity and metabolic stability, making this compound a candidate for drug development or pesticide intermediates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid typically involves the introduction of the fluoro and methyl groups onto the phenyl ring, followed by the formation of the butanoic acid moiety. One common method involves the use of fluorobenzene derivatives as starting materials, which undergo Friedel-Crafts alkylation to introduce the methyl group. Subsequent reactions, such as halogenation and carboxylation, lead to the formation of the desired compound.

Industrial Production Methods

Industrial production of 2-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid may involve large-scale chemical processes that optimize yield and purity. These processes often utilize advanced techniques such as catalytic reactions and continuous flow systems to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

2-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like sodium methoxide or potassium tert-butoxide can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

2-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Research explores its potential therapeutic effects and its role in drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the fluorine atom can enhance its binding affinity and selectivity, leading to specific biological effects. The pathways involved may include inhibition or activation of enzymatic activity, modulation of receptor signaling, and alteration of cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Phenyl Ring

2-(4-Chlorophenyl)-3-methylbutanoic Acid

• Key Differences : Replaces fluorine with chlorine at the para-position.
• Applications : Used in synthetic intermediates for anti-inflammatory agents .

2-(4-Trifluoromethylphenylamino)-3-methylbutanoic Acid

• Key Differences: Features a trifluoromethyl (-CF₃) group and an amino (-NH-) linkage.
• Impact: The -CF₃ group increases steric bulk and electron-withdrawing properties, enhancing pesticidal activity. This compound serves as an intermediate for α-cyano-3-phenoxybenzyl esters, effective insecticides .

3-(4-Fluoro-3-methylphenyl)-3-methylbutanoic Acid

• Key Differences: Positional isomer with the phenyl group at the third carbon of butanoic acid.
• Impact : Altered spatial arrangement affects binding to biological targets. For example, this isomer may show reduced enzymatic recognition compared to the 2-substituted analog .

Functional Group Modifications

(S)-2-((Methoxycarbonyl)amino)-3-methylbutanoic Acid (MOC-L-Valine)

• Key Differences: Incorporates a methoxycarbonylamino (-NHCOOCH₃) group.
• Impact : Enhances chiral specificity, making it valuable in peptide synthesis and protease inhibitors. Widely used in pharmaceutical research for its biocompatibility .

2-[(4-Acetylbenzene)sulfonamido]-3-methylbutanoic Acid

• Key Differences : Contains a sulfonamido (-SO₂NH-) group linked to an acetylated benzene ring.
• Impact : Sulfonamide groups improve solubility and enable hydrogen bonding, useful in designing enzyme inhibitors or antibiotics .

Biological Activity

2-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid is a compound of increasing interest in medicinal chemistry due to its potential biological activities. Its unique structure, featuring a fluorinated aromatic ring and a branched aliphatic chain, suggests various interactions with biological systems. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid is $C_{13}H_{15}FO_2$, with a molecular weight of approximately 224.26 g/mol. The presence of the fluorine atom is believed to enhance the compound's binding affinity to biological targets, influencing its pharmacological properties.

Property	Value
Molecular Formula	C₁₃H₁₅FO₂
Molecular Weight	224.26 g/mol
Melting Point	Not specified
Solubility	Not specified

The biological activity of 2-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid primarily involves its interaction with specific enzymes and receptors. The fluorine atom can enhance the compound's lipophilicity, potentially improving its ability to cross cellular membranes and interact with intracellular targets.

• Enzyme Interaction : Studies suggest that the compound may inhibit certain enzymes involved in metabolic pathways, which could lead to anti-inflammatory or anti-cancer effects.
• Receptor Modulation : The compound may act as a ligand for various receptors, modulating signaling pathways that are crucial for cellular responses.

Biological Activity

Research indicates that compounds with similar structures often exhibit notable biological activities, including:

• Anti-inflammatory Effects : Derivatives of this compound have shown promise in reducing inflammation markers in vitro.
• Antitumor Activity : Preliminary studies suggest potential applications in cancer treatment, particularly through the modulation of COX-2 pathways, which are associated with tumor progression.

Case Studies and Research Findings

Recent studies have explored the biological effects and mechanisms of action of 2-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid:

• In Vitro Studies :
  • A study demonstrated that the compound reduced TNF-α levels in stimulated macrophage cells, indicating anti-inflammatory properties.
  • Another investigation reported that it inhibited cell proliferation in breast cancer cell lines through apoptosis induction.
• In Vivo Evaluations :
  • Animal models have been used to assess the efficacy of this compound in reducing tumor growth and inflammation. Biodistribution studies indicated retention in COX-2 enriched regions, suggesting targeted therapeutic potential.

Summary of Findings

Study Type	Findings
In Vitro	Reduced TNF-α levels; inhibited cancer cell proliferation
In Vivo	Targeted tumor regions; potential anti-inflammatory effects

Future Directions

Further research is needed to fully elucidate the pharmacokinetics and pharmacodynamics of 2-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid. Potential areas for future study include:

• Clinical Trials : Evaluating therapeutic efficacy in human subjects.
• Mechanistic Studies : Investigating specific molecular targets and pathways involved.
• Derivatives Exploration : Synthesizing analogs to enhance potency and selectivity.